METHYLSTYRENE

• CAS No.: 1319-73-9
• Product Name: METHYLSTYRENE
• Molecular Formula: CH3C6H4CH=CH2; C9H10; C9H10
• Molecular Weight: 118.18 g/mol
• IUPAC Name: 1-ethenyl-4-methylbenzene
• Standard InChI: InChI=1S/C9H10/c1-3-9-6-4-8(2)5-7-9/h3-7H,1H2,2H3
• Standard InChIKey: JLBJTVDPSNHSKJ-UHFFFAOYSA-N
• Impurities: 3% meta-vinyltoluene, 0.2% ortho-vinyltoluene
• SMILES: CC1=CC=C(C=C1)C=C
• Canonical SMILES: CC1=CC=C(C=C1)C=C
• Boiling Point: 172.8 °C; 172 °C; 173 °C
• Colorform: Liquid
• Density: 0.9173 g/cu cm at 25 °C; Relative density (water = 1): 0.897
• Flash Point: 125 to 127 °F (NFPA, 2010); 46 °C (115 °F) - closed cup; 52.8 °C
• Melting Point: -34.1 °C; -37.8 °C; -34 °C
• Physical Description: P-methylstyrene appears as a clear colorless liquid with an aromatic odor. Usually shipped with an inhibitor such as tert-butyl catechol added May polymerize if contaminated or subjected to heat. If polymerization takes place inside a closed container, the container may rupture violently. Vapors irritate the mucous membranes. Less dense than water and insoluble in water. Hence floats on water. Used in making plastics, especially as a monomer for polyesters.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Description: P-methylstyrene appears as a clear colorless liquid with an aromatic odor. Usually shipped with an inhibitor such as tert-butyl catechol added May polymerize if contaminated or subjected to heat. If polymerization takes place inside a closed container, the container may rupture violently. Vapors irritate the mucous membranes. Less dense than water and insoluble in water. Hence floats on water. Used in making plastics, especially as a monomer for polyesters.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 7.53e-04 M; In water, 89 mg/L at 25 °C; Insoluble in water; Soluble in benzene; Solubility in water: none
• Synonyms: 1-ethenyl-4-methylbenzene; 4-ethenylmethylbenzene; 4-vinyltoluene
• Vapor Density: Relative vapor density (air = 1): 4.1
• Vapor Pressure: 1.81 mmHg; 1.81 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C:
• PubChem Compound: 12161
• Last Modified: Nov 11 2021